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Compound of Interest

Compound Name: Rhenium sulfide (ReS2)

CAS No.: 12038-63-0

Cat. No.: B1218675

Get Quote

Executive Summary & Strategic Rationale
Rhenium disulfide (ReS₂) has emerged as a paradigm-shifting material in the transition metal

dichalcogenide (TMD) family. Unlike Group 6 TMDs (MoS₂, WS₂) which suffer from catalytically

inert basal planes in their thermodynamically stable 2H phase, ReS₂ crystallizes in a distorted

1T (triclinic) structure.

Why ReS₂?

Basal Plane Activity: The Peierls distortion in ReS₂ leads to the formation of Re-Re chains

(diamond-shaped clusters), creating intrinsic active sites on the basal plane, not just the

edges.

Weak Interlayer Coupling: ReS₂ behaves electronically as decoupled monolayers even in

bulk form, preserving high catalytic activity regardless of thickness.
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Anisotropic Electron Transport: The in-plane anisotropy facilitates unique charge transfer

pathways that can be exploited for enhanced kinetics.

This guide provides a validated workflow for synthesizing ReS₂ nanosheets on a conductive

substrate (Carbon Cloth) and rigorously evaluating their HER performance.

Mechanistic Principles
The catalytic activity of ReS₂ is governed by the Gibbs free energy of hydrogen adsorption (

).[1] An ideal catalyst has

eV.

Active Sites: Sulfur vacancies (

) and the strained S atoms adjacent to Re-Re bonds.

Mechanism: The reaction proceeds primarily via the Volmer-Heyrovsky pathway in acidic

media:

Volmer (Adsorption):

Heyrovsky (Desorption):

Visualization: Catalytic Workflow & Mechanism[2][3]
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Figure 1: Integrated workflow from hydrothermal synthesis to mechanistic HER evaluation.

Protocol: Hydrothermal Synthesis of ReS₂/CC
Objective: Direct growth of ReS₂ nanosheets on Carbon Cloth (CC) to eliminate the need for

polymer binders (which increase resistance).

Reagents & Materials
Ammonium Perrhenate (NH₄ReO₄): 99.9% purity (Re precursor).

Thiourea (CH₄N₂S): Sulfur source. (Alternative: L-Cysteine for morphology tuning).

Carbon Cloth (CC): Hydrophilic treated.[2][3]

Ethanol & Deionized (DI) Water.

Step-by-Step Methodology
Substrate Pre-treatment (Critical):

Soak CC (1 cm x 2 cm) in concentrated HNO₃ for 1 hour to introduce surface functional

groups (-OH, -COOH) for better nucleation.

Rinse with DI water and ethanol until neutral pH. Dry at 60°C.

Precursor Solution:

Dissolve 50 mg NH₄ReO₄ and 300 mg Thiourea in 30 mL DI water.

Note: A high S:Re molar ratio (excess sulfur) is required to ensure full sulfidation and

prevent ReO₂ formation.

Stir for 30 mins until a clear solution forms.

Hydrothermal Reaction:

Transfer solution to a 50 mL Teflon-lined stainless steel autoclave.
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Immerse the pre-treated CC vertically into the solution.

Seal and heat at 200°C for 24 hours.

Ramp rate: 5°C/min.

Post-Processing:

Cool naturally to room temperature.

Remove the ReS₂/CC and wash gently with DI water and ethanol (3x each) to remove

unreacted salts.

Annealing (Optional but Recommended): Anneal in Ar atmosphere at 400°C for 1 hour to

improve crystallinity and substrate adhesion.

Characterization Workflow (Self-Validation)
Before electrochemical testing, confirm the material identity and quality.
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Technique Target Observation Success Criteria

XRD Crystal Structure

Peaks at ~14.5° (001)

confirming triclinic 1T phase.

Absence of ReO₂ peaks.

Raman Vibrational Modes

Distinct peaks at ~152 (

) and ~213 cm⁻¹ (

) corresponding to Re-Re bond

vibrations.

SEM/TEM Morphology

Vertically aligned nanosheets

covering the carbon fibers

(maximizes surface area).

XPS Oxidation State

Re 4f doublet at ~42.5 eV (4f

) and ~45.0 eV (4f

) confirming Re

.

Electrochemical Measurement Protocol
System: 3-Electrode Configuration Electrolyte: 0.5 M H₂SO₄ (Acidic HER standard)

Electrode Setup
Working Electrode (WE): ReS₂/CC (Directly used).[2]

Counter Electrode (CE): Graphite Rod (Avoid Pt wire to prevent Pt dissolution and

redeposition on WE, which causes false positives).

Reference Electrode (RE): Ag/AgCl (in saturated KCl).

Calibration: Convert all potentials to Reversible Hydrogen Electrode (RHE):

Measurement Sequence
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CV Activation:

Run Cyclic Voltammetry (CV) from 0.1 V to -0.8 V vs RHE at 50 mV/s for 20-50 cycles

until the curve stabilizes. This removes surface oxides.

Linear Sweep Voltammetry (LSV):

Scan Rate: 2 mV/s or 5 mV/s (Slow scan minimizes capacitive current).

Range: 0.1 V to -0.6 V vs RHE.

Correction: Apply iR-compensation (usually 90-95%) using the solution resistance (

) measured by EIS.

Tafel Analysis:

Plot Overpotential (

) vs. log(Current Density,

).

Fit the linear region to the Tafel equation:

.

Target: A slope (

) < 60 mV/dec indicates efficient kinetics (Volmer-Heyrovsky mechanism).

Electrochemical Impedance Spectroscopy (EIS):

Potential: At overpotential corresponding to 10 mA cm⁻².[3][4][5]

Frequency: 100 kHz to 0.1 Hz.

Output: Charge transfer resistance (

) is the diameter of the semi-circle in the Nyquist plot.
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Stability Testing:

Chronopotentiometry: Hold current at 10 mA cm⁻² for >24 hours. Monitor voltage drift.

Accelerated Degradation: Run 1,000-5,000 CV cycles and re-measure LSV.

Data Presentation & Analysis
Performance Benchmarks
Compare your results against these standard values for ReS₂:

Metric
Pristine ReS₂
(Bulk)

ReS₂
Nanosheets/CC
(Optimized)

Pt/C (Reference)

Onset Potential ~250 mV ~80 - 100 mV ~0 mV

(Overpotential @ 10

mA/cm²)
>300 mV 100 - 150 mV ~30 - 50 mV

Tafel Slope >100 mV/dec 70 - 90 mV/dec ~30 mV/dec

Troubleshooting Guide
Issue: High Overpotential (>200 mV).

Cause: Poor conductivity or thick aggregation.

Fix: Reduce precursor concentration to grow thinner nanosheets; ensure Carbon Cloth is

fully hydrophilic.

Issue: Peeling of Catalyst.

Cause: Weak adhesion.

Fix: Increase hydrothermal temperature slightly or use the annealing step (400°C) to fuse

the interface.
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Issue: Pt Contamination.

Observation: Performance improves unnaturally over time.

Fix: Switch Counter Electrode to Graphite or Carbon Rod immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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